12,13-Deoxytrichoverrin
12,13-Deoxytrichoverrin
Brand Name:
Vulcanchem
CAS No.:
123025-01-4
VCID:
VC0219293
InChI:
InChI=1S/C29H40O8/c1-18-10-12-29(17-35-27(34)15-19(2)11-13-30)25(14-18)36-23-16-24(28(29,5)20(23)3)37-26(33)9-7-6-8-22(32)21(4)31/h6-9,14-15,21-25,30-32H,3,10-13,16-17H2,1-2,4-5H3/b8-6+,9-7-,19-15+/t21-,22-,23-,24+,25+,28-,29+/m0/s1
SMILES:
CC1=CC2C(CC1)(C3(C(CC(C3=C)O2)OC(=O)C=CC=CC(C(C)O)O)C)COC(=O)C=C(C)CCO
Molecular Formula:
C14H15Cl2N3O5S
Molecular Weight:
516.6 g/mol
12,13-Deoxytrichoverrin
CAS No.: 123025-01-4
Main Products
VCID: VC0219293
Molecular Formula: C14H15Cl2N3O5S
Molecular Weight: 516.6 g/mol
| CAS No. | 123025-01-4 |
|---|---|
| Product Name | 12,13-Deoxytrichoverrin |
| Molecular Formula | C14H15Cl2N3O5S |
| Molecular Weight | 516.6 g/mol |
| IUPAC Name | [(1R,2R,7R,9S,11R)-2-[[(E)-5-hydroxy-3-methylpent-2-enoyl]oxymethyl]-1,5-dimethyl-12-methylidene-8-oxatricyclo[7.2.1.02,7]dodec-5-en-11-yl] (2Z,4E,6S,7S)-6,7-dihydroxyocta-2,4-dienoate |
| Standard InChI | InChI=1S/C29H40O8/c1-18-10-12-29(17-35-27(34)15-19(2)11-13-30)25(14-18)36-23-16-24(28(29,5)20(23)3)37-26(33)9-7-6-8-22(32)21(4)31/h6-9,14-15,21-25,30-32H,3,10-13,16-17H2,1-2,4-5H3/b8-6+,9-7-,19-15+/t21-,22-,23-,24+,25+,28-,29+/m0/s1 |
| Standard InChIKey | DQMXCXZEZVSOMG-CRBVBYKRSA-N |
| Isomeric SMILES | CC1=C[C@@H]2[C@](CC1)([C@@]3([C@@H](C[C@@H](C3=C)O2)OC(=O)/C=C\C=C\[C@@H]([C@H](C)O)O)C)COC(=O)/C=C(\C)/CCO |
| SMILES | CC1=CC2C(CC1)(C3(C(CC(C3=C)O2)OC(=O)C=CC=CC(C(C)O)O)C)COC(=O)C=C(C)CCO |
| Canonical SMILES | CC1=CC2C(CC1)(C3(C(CC(C3=C)O2)OC(=O)C=CC=CC(C(C)O)O)C)COC(=O)C=C(C)CCO |
| Synonyms | 12,13-deoxytrichoverrin 12,13-deoxytrichoverrin, (R)-isome |
| PubChem Compound | 6449936 |
| Last Modified | Nov 11 2021 |
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